Cas no 1181234-20-7 (1-(4-methyl-1,3-thiazol-2-yl)cyclopentan-1-amine)
1-(4-methyl-1,3-thiazol-2-yl)cyclopentan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-methyl-1,3-thiazol-2-yl)cyclopentan-1-amine
-
- Inchi: 1S/C9H14N2S/c1-7-6-12-8(11-7)9(10)4-2-3-5-9/h6H,2-5,10H2,1H3
- InChI Key: XBURDQJIFLAWCC-UHFFFAOYSA-N
- SMILES: C1(C2=NC(C)=CS2)(N)CCCC1
1-(4-methyl-1,3-thiazol-2-yl)cyclopentan-1-amine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-(4-methyl-1,3-thiazol-2-yl)cyclopentan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM437973-250mg |
1-(4-methyl-1,3-thiazol-2-yl)cyclopentan-1-amine |
1181234-20-7 | 95%+ | 250mg |
$288 | 2023-01-19 | |
| Chemenu | CM437973-500mg |
1-(4-methyl-1,3-thiazol-2-yl)cyclopentan-1-amine |
1181234-20-7 | 95%+ | 500mg |
$513 | 2023-01-19 | |
| Chemenu | CM437973-1g |
1-(4-methyl-1,3-thiazol-2-yl)cyclopentan-1-amine |
1181234-20-7 | 95%+ | 1g |
$675 | 2023-01-19 | |
| TRC | B487163-10mg |
1-(4-Methyl-1,3-thiazol-2-yl)cyclopentan-1-amine |
1181234-20-7 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B487163-50mg |
1-(4-Methyl-1,3-thiazol-2-yl)cyclopentan-1-amine |
1181234-20-7 | 50mg |
$ 160.00 | 2022-06-07 | ||
| TRC | B487163-100mg |
1-(4-Methyl-1,3-thiazol-2-yl)cyclopentan-1-amine |
1181234-20-7 | 100mg |
$ 250.00 | 2022-06-07 | ||
| Enamine | EN300-75406-0.05g |
1-(4-methyl-1,3-thiazol-2-yl)cyclopentan-1-amine |
1181234-20-7 | 95% | 0.05g |
$135.0 | 2024-05-23 | |
| Enamine | EN300-75406-0.1g |
1-(4-methyl-1,3-thiazol-2-yl)cyclopentan-1-amine |
1181234-20-7 | 95% | 0.1g |
$202.0 | 2024-05-23 | |
| Enamine | EN300-75406-0.25g |
1-(4-methyl-1,3-thiazol-2-yl)cyclopentan-1-amine |
1181234-20-7 | 95% | 0.25g |
$289.0 | 2024-05-23 | |
| Enamine | EN300-75406-0.5g |
1-(4-methyl-1,3-thiazol-2-yl)cyclopentan-1-amine |
1181234-20-7 | 95% | 0.5g |
$480.0 | 2024-05-23 |
1-(4-methyl-1,3-thiazol-2-yl)cyclopentan-1-amine Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on 1-(4-methyl-1,3-thiazol-2-yl)cyclopentan-1-amine
Introduction to 1-(4-methyl-1,3-thiazol-2-yl)cyclopentan-1-amine (CAS No: 1181234-20-7)
1-(4-methyl-1,3-thiazol-2-yl)cyclopentan-1-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1181234-20-7, belongs to a class of heterocyclic amines characterized by a cyclopentanamine core linked to a thiazole moiety. The structural arrangement of this molecule imparts distinct chemical and biological properties, making it a subject of intense study for potential applications in drug discovery and therapeutic development.
The molecular structure of 1-(4-methyl-1,3-thiazol-2-yl)cyclopentan-1-amine consists of a cyclopentane ring substituted with an amine group at the 1-position and a thiazole ring at the 4-position, which is further methylated at the 1-position. This configuration creates a complex system of electronic and steric interactions that influence its reactivity and biological activity. The presence of both nitrogen and sulfur atoms in the thiazole ring enhances its potential as a pharmacophore, enabling interactions with various biological targets.
In recent years, there has been growing interest in thiazole derivatives due to their wide range of biological activities. Thiazole-based compounds have been reported to exhibit antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The incorporation of a cyclopentanamine group into the thiazole framework in 1-(4-methyl-1,3-thiazol-2-yl)cyclopentan-1-amine introduces additional functionalization possibilities, allowing for fine-tuning of its pharmacological profile. This has led to its investigation as a lead compound in the development of novel therapeutic agents.
One of the most compelling aspects of 1-(4-methyl-1,3-thiazol-2-yl)cyclopentan-1-amine is its potential as an intermediate in the synthesis of more complex molecules. The cyclopentane ring provides a rigid scaffold that can be modified through various chemical reactions, while the thiazole moiety serves as a versatile handle for further functionalization. This dual functionality makes it an attractive candidate for medicinal chemists seeking to design molecules with enhanced binding affinity and selectivity.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 1-(4-methyl-1,3-thiazol-2-yl)cyclopentan-1-amine with greater accuracy. Molecular docking studies have suggested that this compound may interact with enzymes and receptors involved in critical biological pathways. For instance, preliminary data indicate that it could bind to targets associated with inflammation and oxidative stress, suggesting potential applications in treating chronic inflammatory diseases and neurodegenerative disorders.
The synthesis of 1-(4-methyl-1,3-thiazol-2-yl)cyclopentan-1-amine presents both challenges and opportunities for synthetic chemists. The need for precise control over reaction conditions and stereochemistry is paramount to achieving high yields and purity. However, recent developments in catalytic methods have made it possible to construct complex heterocyclic systems more efficiently than ever before. These advancements have opened new avenues for exploring the synthetic pathways to this compound and its derivatives.
From a regulatory perspective, 1-(4-methyl-1,3-thiazol-2-y lcyclopentan - 1 - amine) (CAS No: 1181234 - 20 - 7) does not fall under any restricted categories such as hazardous materials or controlled substances. This classification simplifies its handling and distribution, making it more accessible for research purposes. However, adherence to good laboratory practices (GLP) is essential to ensure safe handling and accurate experimental results.
The future prospects for 1-(4-methyl - 1 ,3 - thia z ol - 2 - yl)cyclopentan - 1 - am ine are promising. Ongoing research aims to elucidate its mechanism of action and optimize its pharmacological properties through structure-based drug design. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the translation of this compound from bench research to clinical applications. As our understanding of biological systems continues to evolve, compounds like 1181234 - 20 - 7 will play an increasingly important role in addressing unmet medical needs.
In conclusion, 1181234 - 20 - 7 represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features make it a valuable tool for researchers exploring novel drug candidates. As scientific knowledge expands and new technologies emerge, (4 - methyl - 13 thi az ol - 12 ylcyclo pentanam ine) will undoubtedly continue to be at the forefront of medicinal chemistry innovation.
1181234-20-7 (1-(4-methyl-1,3-thiazol-2-yl)cyclopentan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)